Cas no 183849-43-6 (4H-1-Benzopyran-4-one,7-[3-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]propoxy]-3-(hydroxymethyl)-)

• Product Name: 4H-1-Benzopyran-4-one,7-[3-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]propoxy]-3-(hydroxymethyl)-
• CAS No: 183849-43-6
• MF: C₂₅H₂₅FN₂O₅
• MW: 452.474810361862
• CID: 148277
• PubChem ID: 3037308
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,7-[3-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]propoxy]-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-[3-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]propoxy]-3-(hydroxymethyl)-
• 4H-1-Benzopyran-4-one,7-[3-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]propoxy]-3-(hydro...
• 7-[3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]propoxy]-3-(hydroxymethyl)chromen-4-one
• ABAPERIDONE
• 7-[3-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]propoxy]-3-(-hydroxymethyl)-4H-1-benzopyran-4-one
• 7-[3-[4-(6-fluoro-1,2-benzisoxazole-3-yl)piperidin-1-yl]propoxy]-3-(hydroxymethyl)-chromen-4-one
• 7-[3-[4-(6-fluorobenzo[d]isoxazole-3-yl)piperidin-1-yl]propoxy]-3-(hydroxymethyl)-chromen-4-one
• Abaperidone [INN]
• DTXSID20171488
• BDBM50072822
• FI 8602
• HY-101619
• 7-(3-(4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl)propoxy)-3-(hydroxymethyl)chromen-4-one
• Q27258299
• CS-6621
• UNII-40755Z8956
• FI-8602
• ABAPERIDONE [WHO-DD]
• L001614
• AKOS040741021
• SCHEMBL1649120
• ICAXEUYZCLRXKY-UHFFFAOYSA-N
• CHEMBL151475
• 183849-43-6
• 7-{3-[4-(6-Fluoro-benzo[d]isoxazol-3-yl)-piperidin-1-yl]-propoxy}-3-hydroxymethyl-chromen-4-one
• 7-(3-(4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidino)propoxy)-3-(hydroxymethyl)-4H-1-benzopyran-4-one
• 40755Z8956
• NS00122158
• TS-07951
• DTXCID5093979
• Abaperidone free base
• abaperidonum
• abaperidona
• DA-70446

• Inchi： 1S/C25H25FN2O5/c26-18-2-4-20-23(12-18)33-27-24(20)16-6-9-28(10-7-16)8-1-11-31-19-3-5-21-22(13-19)32-15-17(14-29)25(21)30/h2-5,12-13,15-16,29H,1,6-11,14H2
• InChI Key： ICAXEUYZCLRXKY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)ON=C2C1CCN(CCCOC2=CC=C3C(C(CO)=COC3=C2)=O)CC1

Computed Properties

• Exact Mass: 452.17500
• Monoisotopic Mass: 452.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.32
• Boiling Point: 667.3°Cat760mmHg
• Flash Point: 357.4°C
• Refractive Index: 1.612
• PSA: 88.94000
• LogP: 4.15200

4H-1-Benzopyran-4-one,7-[3-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]propoxy]-3-(hydroxymethyl)- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.